2-((3-Cyclohexylpropyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile
2-((3-Cyclohexylpropyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
332376-47-3
VCID:
VC0418232
InChI:
InChI=1S/C28H30N2OS/c1-31-24-16-14-22(15-17-24)25-19-27(23-12-6-3-7-13-23)30-28(26(25)20-29)32-18-8-11-21-9-4-2-5-10-21/h3,6-7,12-17,19,21H,2,4-5,8-11,18H2,1H3
SMILES:
COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCCCC3CCCCC3)C4=CC=CC=C4
Molecular Formula:
C28H30N2OS
Molecular Weight:
442.6g/mol
2-((3-Cyclohexylpropyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile
CAS No.: 332376-47-3
Main Products
VCID: VC0418232
Molecular Formula: C28H30N2OS
Molecular Weight: 442.6g/mol
| CAS No. | 332376-47-3 |
|---|---|
| Product Name | 2-((3-Cyclohexylpropyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile |
| Molecular Formula | C28H30N2OS |
| Molecular Weight | 442.6g/mol |
| IUPAC Name | 2-(3-cyclohexylpropylsulfanyl)-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C28H30N2OS/c1-31-24-16-14-22(15-17-24)25-19-27(23-12-6-3-7-13-23)30-28(26(25)20-29)32-18-8-11-21-9-4-2-5-10-21/h3,6-7,12-17,19,21H,2,4-5,8-11,18H2,1H3 |
| Standard InChIKey | STDXJYRKTZVCRH-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCCCC3CCCCC3)C4=CC=CC=C4 |
| Canonical SMILES | COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCCCC3CCCCC3)C4=CC=CC=C4 |
| PubChem Compound | 1734629 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume